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Compound of Interest

Compound Name: CH-0793076 TFA

Cat. No.: B8117054

Get Quote

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

CH-0793076, also known as TP3076, is a hexacyclic camptothecin analog. It is the active drug

and a major metabolite of TP300. The trifluoroacetate (TFA) salt of CH-0793076 is a potent

inhibitor of DNA topoisomerase I, with an IC50 of 2.3 μM[1][2]. It has demonstrated

antiproliferative activity against various cancer cell lines, including those expressing breast

cancer resistance protein (BCRP), with IC50 values in the nanomolar range[1][2]. Proper

dissolution and handling of CH-0793076 TFA are critical for obtaining accurate and

reproducible results in in vitro assays. These application notes provide detailed protocols for

the solubilization and use of this compound.
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Property Value

Compound Name CH-0793076 TFA

Synonyms TP3076 TFA

Molecular Formula C28H27F3N4O6

Mechanism of Action DNA Topoisomerase I Inhibitor[1][2]

Appearance Lyophilized powder

Storage Store at -20°C for long-term storage.

3. Solubility and Stock Solution Preparation

The solubility of small molecules can be influenced by the presence of TFA counterions, which

are often remnants of the synthesis and purification process[3][4]. While CH-0793076 TFA is a

small molecule, general principles for handling lyophilized compounds, including peptides with

TFA salts, can be informative[4][5]. The primary solvent for initial reconstitution of many organic

small molecules for biological assays is dimethyl sulfoxide (DMSO).

Table 1: Solubility and Stock Solution Recommendations

Solvent Concentration Notes

Dimethyl Sulfoxide (DMSO) ≥ 30 mg/mL

High-purity, anhydrous DMSO

is recommended to prevent

compound degradation. This

will serve as the primary stock

solution.

Aqueous Buffers Low solubility

Direct dissolution in aqueous

buffers is not recommended

due to the risk of precipitation.

Experimental Protocols
Protocol 1: Preparation of a High-Concentration DMSO Stock Solution
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This protocol describes the preparation of a 30 mg/mL stock solution of CH-0793076 TFA in

DMSO.

Materials:

CH-0793076 TFA (lyophilized powder)

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Procedure:

Equilibration: Allow the vial of lyophilized CH-0793076 TFA to equilibrate to room

temperature before opening to prevent condensation of moisture[5].

Solvent Addition: Based on the amount of CH-0793076 TFA in the vial, calculate the required

volume of DMSO to achieve a 30 mg/mL concentration. For example, to prepare a 30 mg/mL

stock from 1 mg of the compound, add 33.3 µL of DMSO.

Dissolution: Add the calculated volume of DMSO to the vial. Vortex or sonicate briefly to

ensure complete dissolution. Visually inspect the solution to confirm there is no particulate

matter.

Aliquoting and Storage: Aliquot the stock solution into smaller volumes in sterile, tightly

sealed tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C.

Protocol 2: Preparation of Working Solutions for In Vitro Assays

This protocol outlines the serial dilution of the DMSO stock solution and its final dilution into an

aqueous assay buffer.

Materials:

30 mg/mL CH-0793076 TFA in DMSO (from Protocol 1)
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Anhydrous, high-purity DMSO

Appropriate aqueous assay buffer (e.g., PBS, cell culture medium)

Sterile dilution tubes

Procedure:

Intermediate Dilutions in DMSO: It is recommended to perform initial serial dilutions in

DMSO rather than directly in an aqueous buffer to prevent precipitation. Prepare a series of

intermediate concentrations in DMSO. For example, to achieve a 1 mM working stock from a

30 mg/mL stock, a further dilution in DMSO is required.

Final Dilution in Aqueous Buffer: For the final step, add the diluted DMSO stock to the

aqueous assay buffer. The final concentration of DMSO in the assay should be kept low,

typically ≤0.1%, to avoid solvent-induced artifacts. Always include a vehicle control (DMSO

alone at the same final concentration) in your experiments.

Solubility Check: After final dilution, visually inspect the working solution for any signs of

precipitation. If precipitation occurs, consider further dilution in DMSO before adding to the

aqueous buffer or using a lower final concentration in the assay.

4. Signaling Pathway and Experimental Workflow

CH-0793076 is an inhibitor of Topoisomerase I, an enzyme crucial for relaxing DNA

supercoiling during replication and transcription. By inhibiting Topoisomerase I, CH-0793076

leads to the accumulation of DNA strand breaks, which in turn triggers cell cycle arrest and

apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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